tert-butyl 3-(3-bromo-1H-1,2,4-triazol-1-yl)azetidine-1-carboxylate
Overview
Description
Tert-butyl 3-(3-bromo-1H-1,2,4-triazol-1-yl)azetidine-1-carboxylate is an organic compound with a molecular formula of C9H13BrN4O2. It is a derivative of azetidine, a five-membered heterocyclic ring containing two nitrogen atoms and three carbon atoms. Tert-butyl 3-(3-bromo-1H-1,2,4-triazol-1-yl)azetidine-1-carboxylate has a wide range of applications in both scientific research and industrial processes. This compound is of particular interest due to its unique properties, such as its low toxicity, low melting point, and high solubility in organic solvents.
Scientific Research Applications
Tert-butyl 3-(3-bromo-1H-1,2,4-triazol-1-yl)azetidine-1-carboxylate is widely used in scientific research due to its unique properties. It has been used as a reagent in the synthesis of various heterocyclic compounds, such as imidazoles, pyrroles, and pyrazoles. In addition, this compound has been used as a starting material in the synthesis of various biologically active compounds, such as antibiotics and anti-cancer drugs. It has also been used as a catalyst in the synthesis of polymers and as an inhibitor in the synthesis of polycyclic aromatic hydrocarbons.
Mechanism of Action
Tert-butyl 3-(3-bromo-1H-1,2,4-triazol-1-yl)azetidine-1-carboxylate acts as an inhibitor of the enzyme cyclooxygenase (COX). COX is an important enzyme involved in the production of prostaglandins, which are hormones that regulate various physiological processes in the body. By inhibiting the activity of COX, tert-butyl 3-(3-bromo-1H-1,2,4-triazol-1-yl)azetidine-1-carboxylate can reduce the production of prostaglandins, leading to a decrease in inflammation and pain.
Biochemical and Physiological Effects
Tert-butyl 3-(3-bromo-1H-1,2,4-triazol-1-yl)azetidine-1-carboxylate has been found to have a number of biochemical and physiological effects. In vitro studies have shown that this compound has anti-inflammatory and analgesic properties, as well as anti-oxidant and anti-cancer properties. It has also been found to have a direct effect on the immune system, as it can modulate the production of cytokines and other immune mediators. In addition, it has been shown to have a protective effect against oxidative damage in cells.
Advantages and Limitations for Lab Experiments
Tert-butyl 3-(3-bromo-1H-1,2,4-triazol-1-yl)azetidine-1-carboxylate is a useful compound for laboratory experiments due to its low toxicity and high solubility in organic solvents. It is also relatively inexpensive and easy to obtain. However, it should be noted that this compound is highly reactive and may decompose upon exposure to light or heat. In addition, it may react with other compounds and should be handled with care.
Future Directions
Due to its unique properties, tert-butyl 3-(3-bromo-1H-1,2,4-triazol-1-yl)azetidine-1-carboxylate has a wide range of potential applications. In the future, it could be used as a starting material in the synthesis of novel drugs, as a catalyst in the synthesis of polymers, or as a reagent in the synthesis of heterocyclic compounds. In addition, it could be used in the development of new diagnostic tools, as well as in the development of new treatments for various diseases. Finally, it could be used in the development of new materials with improved properties, such as increased solubility or increased thermal stability.
Synthesis Methods
Tert-butyl 3-(3-bromo-1H-1,2,4-triazol-1-yl)azetidine-1-carboxylate can be synthesized from commercially available starting materials. The synthesis of this compound involves a two-step process. In the first step, a bromo-1H-1,2,4-triazol-1-yl azetidine-1-carboxylic acid is reacted with tert-butyl bromide in the presence of a base, such as potassium carbonate or sodium hydroxide. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, in order to prevent oxidation of the reactants. In the second step, the resulting tert-butyl 3-(3-bromo-1H-1,2,4-triazol-1-yl)azetidine-1-carboxylate is purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-(3-bromo-1H-1,2,4-triazol-1-yl)azetidine-1-carboxylate involves the reaction of tert-butyl 3-azetidinylcarbamate with 3-bromo-1H-1,2,4-triazole in the presence of a suitable base.", "Starting Materials": [ "tert-butyl 3-azetidinylcarbamate", "3-bromo-1H-1,2,4-triazole", "Suitable base" ], "Reaction": [ "To a solution of tert-butyl 3-azetidinylcarbamate in a suitable solvent, add a suitable base.", "Add 3-bromo-1H-1,2,4-triazole to the reaction mixture and stir at room temperature for a suitable time.", "Quench the reaction with a suitable acid and extract the product with a suitable solvent.", "Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
2763977-27-9 |
Product Name |
tert-butyl 3-(3-bromo-1H-1,2,4-triazol-1-yl)azetidine-1-carboxylate |
Molecular Formula |
C10H15BrN4O2 |
Molecular Weight |
303.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
